1-([1,1'-Biphenyl]-2-yloxy)-3-(azepan-1-yl)propan-2-ol hydrochloride

• IUPAC Name: 1-(azepan-1-yl)-3-(2-phenylphenoxy)propan-2-ol;hydrochloride
• InChI: InChI=1S/C21H27NO2.ClH/c23-19(16-22-14-8-1-2-9-15-22)17-24-21-13-7-6-12-20(21)18-10-4-3-5-11-18;/h3-7,10-13,19,23H,1-2,8-9,14-17H2;1H
• InChI Key: KKZRODFDVLAOQA-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CC(COC2=CC=CC=C2C3=CC=CC=C3)O.Cl
• Molecular Formula: C21H28ClNO2
• Molecular Weight: 361.9 g/mol

Description

The compound “1-([1,1’-Biphenyl]-2-yloxy)-3-(azepan-1-yl)propan-2-ol hydrochloride” is a chemical compound with the molecular formula C21H28ClNO2. It is related to “1-(Azepan-1-yl)propan-2-ol”, which is an organic building block.

Scientific Research Applications

Synthesis and Biological Activity

• Antimicrobial Activity : Novel compounds with structural similarities, involving biphenyl groups and azepine structures, have been designed and synthesized, showing in vitro antimicrobial activity against pathogens like Staphylococcus aureus, Cryptococcus neoformans, and Candida albicans (Demchenko et al., 2020). These findings suggest the potential for the investigated compound to be explored for antimicrobial properties.

• Antioxidant Activity : Compounds bearing hydroxyphenyl propanone structures, related to the compound of interest, have been evaluated for their antimicrobial and antioxidant activities, indicating that structurally related entities could possess beneficial biochemical properties (Čižmáriková et al., 2020).

Synthetic Applications

• Diverse Chemical Library Generation : A ketonic Mannich base, structurally distinct but relevant in terms of synthetic applications, was utilized as a starting material in alkylation and ring closure reactions to generate a structurally diverse library of compounds (Roman, 2013). This demonstrates the compound of interest could serve as a precursor in synthesizing a wide range of chemical entities for various research applications.

• Chemical Sensor Development : Research has explored the synthesis of Schiff bases, which incorporate biphenyl and azan-ylidene motifs for the selective detection of heavy metal ions, suggesting potential applications of the compound in developing sensors or detection systems for environmental or health-related applications (El-Shishtawy et al., 2018).